5-(6-chloro-2-methylpyrimidin-4-yl)-6,7-dihydro-4H-[1,2]oxazolo[4,3-c]pyridine

• IUPAC Name: 5-(6-chloro-2-methylpyrimidin-4-yl)-6,7-dihydro-4H-[1,2]oxazolo[4,3-c]pyridine
• InChI: InChI=1S/C11H11ClN4O/c1-7-13-10(12)4-11(14-7)16-3-2-9-8(5-16)6-17-15-9/h4,6H,2-3,5H2,1H3
• InChI Key: YGUVNQWAKUHRDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)N2CCC3=NOC=C3C2
• Molecular Formula: C11H11ClN4O
• Molecular Weight: 250.68 g/mol

Description

5-(6-chloro-2-methylpyrimidin-4-yl)-6,7-dihydro-4H-[1,2]oxazolo[4,3-c]pyridine is a heterocyclic compound that has gained attention in scientific research due to its potential biological activities. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

The mechanism of action of 5-(6-chloro-2-methylpyrimidin-4-yl)-6,7-dihydro-4H-[1,2]oxazolo[4,3-c]pyridine is not fully understood. However, studies have shown that the compound inhibits the activity of protein kinases, which play a crucial role in regulating various cellular processes. The inhibition of protein kinases by this compound may lead to the suppression of tumor growth, inflammation, and viral replication.
Biochemical and Physiological Effects
Studies have shown that 5-(6-chloro-2-methylpyrimidin-4-yl)-6,7-dihydro-4H-[1,2]oxazolo[4,3-c]pyridine exhibits various biochemical and physiological effects. The compound has been found to induce apoptosis, which is a process of programmed cell death that plays a crucial role in the regulation of cell growth and development. The compound has also been found to inhibit the activity of various enzymes involved in inflammation, which may lead to the suppression of inflammatory responses.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(6-chloro-2-methylpyrimidin-4-yl)-6,7-dihydro-4H-[1,2]oxazolo[4,3-c]pyridine in lab experiments include its potential as a potent inhibitor of protein kinases, which play a crucial role in regulating various cellular processes. The compound also exhibits various biochemical and physiological effects, which may provide insights into the regulation of cell growth and development.
The limitations of using this compound in lab experiments include its potential toxicity, which may limit its use in vivo. The compound may also exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

In the research of 5-(6-chloro-2-methylpyrimidin-4-yl)-6,7-dihydro-4H-[1,2]oxazolo[4,3-c]pyridine include the development of more potent and selective inhibitors of protein kinases. The compound may also be studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and viral infections. Further studies may also be conducted to elucidate the mechanism of action of this compound and its potential off-target effects.

Synthesis Methods

The synthesis of 5-(6-chloro-2-methylpyrimidin-4-yl)-6,7-dihydro-4H-[1,2]oxazolo[4,3-c]pyridine has been achieved using different methods. One of the methods involves the reaction of 6-chloro-2-methylpyrimidin-4-amine with ethyl 2-oxo-4-phenylbutanoate in the presence of sodium ethoxide and acetic acid. The resulting product is then treated with trifluoroacetic acid to yield the desired compound.

Scientific Research Applications

The 5-(6-chloro-2-methylpyrimidin-4-yl)-6,7-dihydro-4H-[1,2]oxazolo[4,3-c]pyridine has been studied for its potential biological activities. It has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. The compound has also been studied for its potential as an inhibitor of protein kinases, which are enzymes involved in cell signaling pathways that regulate various cellular processes.